molecular formula C10H16F3NO3 B8618247 Octanolactam Trifluoroacetate CAS No. 891493-20-2

Octanolactam Trifluoroacetate

Cat. No. B8618247
CAS RN: 891493-20-2
M. Wt: 255.23 g/mol
InChI Key: GKFJHCJACIBVFF-UHFFFAOYSA-N
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Description

Octanolactam Trifluoroacetate is a useful research compound. Its molecular formula is C10H16F3NO3 and its molecular weight is 255.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality Octanolactam Trifluoroacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Octanolactam Trifluoroacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

891493-20-2

Product Name

Octanolactam Trifluoroacetate

Molecular Formula

C10H16F3NO3

Molecular Weight

255.23 g/mol

IUPAC Name

azonan-2-one;2,2,2-trifluoroacetic acid

InChI

InChI=1S/C8H15NO.C2HF3O2/c10-8-6-4-2-1-3-5-7-9-8;3-2(4,5)1(6)7/h1-7H2,(H,9,10);(H,6,7)

InChI Key

GKFJHCJACIBVFF-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(=O)NCCC1.C(=O)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 100 ml flask containing 14.12 g of octanolactam (0.1 mol), 30 ml benzene was added and stirred for dissolution. 11.40 g of trifluoroacetic acid (0.1 mol) was added dropwise into the flask over 30 min at room temperature. Then the reaction was stirred for another 4 hours. Desired product was formed after benzene was removed under reduced pressure and dried at 110° C. under 1–5 mmHg for 1 hour. The colorless, slightly viscous, moisture- and water-stable liquid of octanolactam trifluoroacetate was obtained with a yield of 98.2%, which has a glass transition temperature of −64° C., a density of 1.27 g/ml, a viscosity of 62 cP, an electrochemical window of 2.1 V, an ionic conductivity of 2.57×10−4 S/cm, and a Hammett acidic scale H0 of 4.79 using methyl yellow as indicator. No melting point was observed.
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
14.12 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
11.4 g
Type
reactant
Reaction Step Three

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